molecular formula C15H16N4O2S B8274652 2-(1H-imidazol-2-yl)-4-methoxy-7-morpholin-4-yl-benzothiazole

2-(1H-imidazol-2-yl)-4-methoxy-7-morpholin-4-yl-benzothiazole

Cat. No. B8274652
M. Wt: 316.4 g/mol
InChI Key: JJMGFAPUFNRORX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-(1H-imidazol-2-yl)-4-methoxy-7-morpholin-4-yl-benzothiazole is a useful research compound. Its molecular formula is C15H16N4O2S and its molecular weight is 316.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-(1H-imidazol-2-yl)-4-methoxy-7-morpholin-4-yl-benzothiazole suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(1H-imidazol-2-yl)-4-methoxy-7-morpholin-4-yl-benzothiazole including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C15H16N4O2S

Molecular Weight

316.4 g/mol

IUPAC Name

4-[2-(1H-imidazol-2-yl)-4-methoxy-1,3-benzothiazol-7-yl]morpholine

InChI

InChI=1S/C15H16N4O2S/c1-20-11-3-2-10(19-6-8-21-9-7-19)13-12(11)18-15(22-13)14-16-4-5-17-14/h2-5H,6-9H2,1H3,(H,16,17)

InChI Key

JJMGFAPUFNRORX-UHFFFAOYSA-N

Canonical SMILES

COC1=C2C(=C(C=C1)N3CCOCC3)SC(=N2)C4=NC=CN4

Origin of Product

United States

Synthesis routes and methods I

Procedure details

According to scheme 1, to a suspension of a imidazole-2-carboxylic acid (X) was added CDI (1,1′-carbonyl-diimidazole) and stirred at ambient temperature for about 1 h. Then the mixture was refluxed and cooled to ambient temperature. 2-Methoxy-5-morpholin-4-yl-phenylamine (for R1=morpholinyl, IX) was added and the reaction mixture was heated to reflux for about 16 h. After workup 1H-imidazole-2-carboxylic acid (2-methoxy-5-morpholin-4-yl-phenyl)-amide (XI) was obtained, which was then treated with the Lawesson reagent. The reaction mixture was then heated to reflux for about 22 h. The obtained 1H-imidazole-2-carbothioic acid (2-methoxy-5-morpholin-4-yl-phenyl)-amide (II) was taken up in water and treated with KOH and potassium hexacyano ferrate to give 2-(1H-imidazol-2-yl)-4-methoxy-7-morpholin-4-yl-benzothiazole (Ia for R1=morpholinyl).
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
potassium hexacyano ferrate
Quantity
0 (± 1) mol
Type
catalyst
Reaction Step Three
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Four

Synthesis routes and methods II

Procedure details

0.08 g of 1H-Imidazole-2-carbothioic acid (2-methoxy-5-morpholin-4-yl-phenyl)-amide (0.25 mmol) were taken up in water (2.0 ml) and treated with 0.056 g KOH (1.0 mmol) and 0.331 g of potassium hexacyano ferrate (1.0 mmol) at reflux for 1 h. After cooling to ambient temperature water (10 ml) was added and the mixture was filtered. The residue on the filter was dried in vacuo at 40° C. One obtained 0.037 g of 2-(1H-imidazol-2-yl)-4-methoxy-7-morpholin-4-yl-benzothiazole (47%) as a yellow solid; M.p.: 228–230° C.
Quantity
0.08 g
Type
reactant
Reaction Step One
Name
Quantity
0.056 g
Type
reactant
Reaction Step Two
Name
potassium hexacyano ferrate
Quantity
0.331 g
Type
catalyst
Reaction Step Two
Name
Quantity
2 mL
Type
solvent
Reaction Step Three
Name
Quantity
10 mL
Type
solvent
Reaction Step Four

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.